Cas no 18955-81-2 (1-Azabicyclo[2.2.2]octane-4-carboxamide)
18955-81-2 structure
Product Name:1-Azabicyclo[2.2.2]octane-4-carboxamide
CAS No:18955-81-2
MF:C8H14N2O
MW:154.209561824799
CID:1108308
PubChem ID:10130069
Update Time:2025-04-20
1-Azabicyclo[2.2.2]octane-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-Azabicyclo[2.2.2]octane-4-carboxamide
- Quinuclidine-4-carboxamide
- 4-carbamoyl quinuclidine
- 4-carbamoylquinuclidine
- SCHEMBL5242716
- DTXSID70435946
- IJHIBDLDUXFQNB-UHFFFAOYSA-N
- 18955-81-2
-
- Inchi: 1S/C8H14N2O/c9-7(11)8-1-4-10(5-2-8)6-3-8/h1-6H2,(H2,9,11)
- InChI Key: IJHIBDLDUXFQNB-UHFFFAOYSA-N
- SMILES: O=C(C12CCN(CC1)CC2)N
Computed Properties
- Exact Mass: 154.11072
- Monoisotopic Mass: 154.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- PSA: 46.33
1-Azabicyclo[2.2.2]octane-4-carboxamide Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
18955-81-2 (1-Azabicyclo[2.2.2]octane-4-carboxamide) Related Products
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